Cas no 1934820-90-2 (1-(2-Chloroethyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2-Chloroethyl)cyclopropane-1-carbaldehyde
• CAS No: 1934820-90-2
• MF: C₆H₉ClO
• MW: 132.588061094284
• CID: 5465860
• PubChem ID: 130721011
• Update Time: 2025-06-13

1-(2-Chloroethyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloroethyl)cyclopropane-1-carbaldehyde
• Z2301245393
• Cyclopropanecarboxaldehyde, 1-(2-chloroethyl)-

• Inchi： 1S/C6H9ClO/c7-4-3-6(5-8)1-2-6/h5H,1-4H2
• InChI Key： ILIOXRORDPISMK-UHFFFAOYSA-N
• SMILES： ClCCC1(C=O)CC1

Computed Properties

• Exact Mass: 132.0341926 g/mol
• Monoisotopic Mass: 132.0341926 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 132.59
• XLogP3: 1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 179.3±13.0 °C(Predicted)

Additional information on 1-(2-Chloroethyl)cyclopropane-1-carbaldehyde

Introduction to 1-(2-Chloroethyl)cyclopropane-1-carbaldehyde (CAS No. 1934820-90-2)

1-(2-Chloroethyl)cyclopropane-1-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1934820-90-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarbaldehydes, a subset of molecules known for their unique structural properties and potential biological activities. The presence of both a chloroethyl group and a cyclopropane ring in its molecular structure imparts distinct reactivity and functionality, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 1-(2-Chloroethyl)cyclopropane-1-carbaldehyde features a cyclopropane ring, which is a three-membered carbon heterocycle characterized by significant ring strain. This strain can be exploited to enhance the reactivity of the molecule, particularly at the aldehyde functional group (CHO). The aldehyde group is highly reactive and serves as a key site for further chemical modifications, enabling the synthesis of more complex derivatives. Additionally, the 2-Chloroethyl substituent introduces electrophilic characteristics to the molecule, facilitating nucleophilic additions and other transformations that are crucial for drug discovery.

In recent years, there has been growing interest in cyclopropanecarbaldehydes due to their potential applications in medicinal chemistry. The flexibility of these compounds allows them to interact with biological targets in diverse ways, making them promising candidates for the development of small-molecule drugs. Specifically, 1-(2-Chloroethyl)cyclopropane-1-carbaldehyde has been investigated for its possible role in modulating biological pathways associated with inflammation, cancer, and infectious diseases. Its unique structural features make it an attractive intermediate for the synthesis of bioactive molecules that can interact with enzymes and receptors in living systems.

One of the most compelling aspects of 1-(2-Chloroethyl)cyclopropane-1-carbaldehyde is its utility as a building block in organic synthesis. The combination of the aldehyde group and the cyclopropane ring provides multiple sites for functionalization, allowing chemists to design molecules with tailored properties. For instance, the aldehyde group can be reduced to an alcohol or condensed with hydrazines to form hydrazones, while the cyclopropane ring can undergo ring-opening reactions under various conditions. These transformations have been leveraged to create libraries of derivatives that can be screened for biological activity.

Recent studies have highlighted the potential of 1-(2-Chloroethyl)cyclopropane-1-carbaldehyde in the development of inhibitors targeting specific enzymes involved in disease pathways. For example, researchers have explored its use in generating compounds that inhibit kinases and phosphodiesterases, which are critical players in cellular signaling. The reactivity of the molecule allows for precise modifications that can fine-tune its binding affinity and selectivity towards these targets. Such efforts are part of broader initiatives to develop next-generation therapeutics that offer improved efficacy and reduced side effects compared to existing treatments.

The pharmaceutical industry has shown particular interest in cyclopropanecarbaldehydes due to their ability to mimic natural products and bioactive molecules. 1-(2-Chloroethyl)cyclopropane-1-carbaldehyde, with its unique structural motif, fits well within this context. Its potential applications extend beyond kinase inhibition; it has also been explored as a precursor for compounds with antimicrobial and anti-inflammatory properties. The ability to derivatize this molecule into diverse structures underscores its versatility as a pharmacological tool.

From a synthetic chemistry perspective, 1-(2-Chloroethyl)cyclopropane-1-carbaldehyde offers intriguing opportunities for methodological innovation. The cyclopropane ring is known to participate in various reactions that are not typically observed with larger cyclic systems. These include additions across the ring by nucleophiles and metal-catalyzed transformations that can lead to functionalized cyclobutanes or other heterocycles. Such reactions have been instrumental in generating novel scaffolds for drug discovery.

The chemical properties of 1-(2-Chloroethyl)cyclopropane-1-carbaldehyde also make it suitable for studying reaction mechanisms and transition states. Its reactivity at multiple sites allows researchers to probe fundamental aspects of organic chemistry while developing new synthetic strategies. These studies contribute not only to the advancement of medicinal chemistry but also to our understanding of how small molecules interact with biological systems.

In conclusion, 1-(2-Chloroethyl)cyclopropane-1-carbaldehyde (CAS No. 1934820-90-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—combining an aldehyde group with a cyclopropane ring—make it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its utility in developing inhibitors targeting key enzymes involved in various diseases, as well as its role in advancing synthetic methodologies. As research continues to uncover new applications for this compound, it is likely to remain a valuable asset in the quest for innovative therapeutic solutions.